Cas no 2172192-04-8 (4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid)

• Product Name: 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid
• CAS No: 2172192-04-8
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6244523
• PubChem ID: 165814256
• Update Time: 2025-07-09

4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid
• 4-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxolane-3-carboxylic acid
• EN300-1578407
• 2172192-04-8

• Inchi： 1S/C27H30N2O6/c30-25(28-24-15-34-13-22(24)26(31)32)12-23(16-6-5-7-16)29-27(33)35-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,16,21-24H,5-7,12-15H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： LAAXFJKLHUZPFV-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(CC(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid

Introduction to 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic Acid (CAS No. 2172192-04-8)

4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid, identified by its CAS number 2172192-04-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amide linkage, all integrated within an oxolane ring. The presence of these structural elements not only contributes to the compound's unique chemical properties but also opens up a plethora of possibilities for its application in drug discovery and development.

The structural complexity of 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid makes it an attractive candidate for further investigation in the realm of bioactive molecule design. The cyclobutyl group, known for its rigidity and stability, can enhance the binding affinity of the molecule to its target proteins, while the Fmoc group is commonly used in peptide synthesis and can serve as a protective group for amino acids. The amide linkage and oxolane ring contribute to the molecule's overall solubility and bioavailability, which are critical factors in drug formulation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The unique structural features of 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid position it as a potential lead compound for therapeutic intervention. For instance, studies have shown that molecules with similar structural motifs can interact with enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. The ability to fine-tune these interactions through structural modifications offers a promising approach to developing more effective and selective drugs.

The synthesis of 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves advanced techniques such as cycloaddition reactions, nucleophilic substitution, and protection-deprotection strategies. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological evaluation. The use of advanced spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) allows for the precise characterization of the compound's structure.

The biological activity of 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid has been the focus of numerous preclinical studies. Initial experiments have demonstrated that this compound exhibits promising pharmacological properties in vitro. For example, it has shown inhibitory effects on certain kinases, which are key targets in cancer therapy. Additionally, the compound has demonstrated potential anti-inflammatory properties by modulating cytokine production and immune cell function. These findings suggest that further exploration of this molecule could lead to the development of novel therapeutic agents.

The role of computational chemistry in understanding the behavior of complex molecules like 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid cannot be overstated. Molecular modeling techniques such as docking studies and molecular dynamics simulations provide valuable insights into how the compound interacts with biological targets at the atomic level. These computational approaches help predict binding affinities, identify potential binding sites, and optimize molecular structures for improved efficacy. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The development of novel drug candidates often involves iterative cycles of synthesis, characterization, and biological testing. In the case of 4-cyclobutyl-N-(fluorenylmethoxycarbonyl)-N'-((1S)-1-(pyrrolidinylethoxy)carbonyl)-2-(hydroxyimino)butanediamide, also known as its long-tail name variant, each iteration builds upon previous findings to refine the compound's properties. For instance, modifications to the cyclobutyl substituent or the oxolane ring have been explored to enhance solubility or improve metabolic stability. Such modifications are guided by both empirical data and theoretical predictions.

The impact of these structural modifications on pharmacokinetic properties is another critical aspect of drug development. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated to ensure that the final drug product is safe and effective. Advanced analytical techniques like high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC/MS), and enzyme-linked immunosorbent assays (ELISAs) are employed to assess these parameters comprehensively.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized how compounds like 4-cyclobutyl-N-(fluorenylmethoxycarbonyl)-N'-((1S)-1-(pyrrolidinylethoxy)carbonyl)-2-(hydroxyimino)butanediamide are designed and optimized. AI algorithms can analyze vast datasets to identify patterns that human researchers might overlook, predict potential drug candidates with high accuracy, and suggest optimal synthetic routes. This technology has significantly reduced the time and cost associated with drug development while improving success rates.

In conclusion, 4-cyclobutyl-N-(fluorenylmethoxycarbonyl)-N'-((1S)-1-(pyrrolidinylethoxy)carbonyl)-2-(hydroxyimino)butanediamide, CAS no.2172192-04^-8, represents a significant advancement in pharmaceutical chemistry with its complex structure and promising biological activity. Its synthesis showcases the ingenuity of modern organic synthesis techniques while its preclinical findings highlight its potential as a therapeutic agent. As research continues to uncover new applications for this compound and related molecules, it is likely that it will play an important role in future drug development efforts.